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Compound of Interest

Compound Name: Tin(II) bromide

Cat. No.: B8816711 Get Quote

For Immediate Use: This document provides essential safety and logistical information for

researchers, scientists, and drug development professionals working with Tin(II) bromide
(SnBr₂). Adherence to these protocols is critical for ensuring personnel safety and regulatory

compliance.

Tin(II) bromide is a corrosive solid that poses significant health risks upon exposure. It can

cause severe skin burns, and serious eye damage, and is harmful if swallowed.[1][2][3][4] This

guide outlines the necessary personal protective equipment (PPE), step-by-step operational

procedures, and compliant disposal methods to mitigate these risks.

Essential Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling Tin(II) bromide.

This includes protection for the eyes, skin, and respiratory system. All handling should be

conducted in a well-ventilated laboratory, preferably within a chemical fume hood.[2][5]
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.[1][6]

To protect against dust,

splashes, and severe eye

damage.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or rubber).[3][7] A

lab coat or apron is also

required.[2]

To prevent skin contact which

can lead to burns and

ulcerations.[8]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used,

particularly when dust

formation is possible.[2][7] A

P3 (EN 143) or N95 (US)

respirator cartridge is

recommended.[1]

To avoid the inhalation of dust,

which can cause chemical

burns to the respiratory tract.

[8]

Additional Protection

An eyewash station and a

quick-drench shower must be

readily accessible in the work

area.[2]

To provide immediate

decontamination in the event

of accidental exposure.[2]

Operational Plan: From Preparation to Disposal
A systematic workflow is crucial for minimizing exposure and ensuring safety during the

handling of Tin(II) bromide.
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Safe Handling Workflow for Tin(II) Bromide

Preparation

Handling & Experimentation

Post-Experiment & Cleanup

Waste Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Fume Hood is Operational

Work Within a Fume Hood

Handle Under a Dry, Inert Atmosphere (e.g., Nitrogen)

Avoid Dust Formation

Keep Container Closed When Not in Use

Decontaminate Work Area

Remove PPE Correctly

Wash Hands Thoroughly

Segregate Tin(II) Bromide Waste

Follow Approved Disposal Protocol

Click to download full resolution via product page

A workflow for the safe handling of Tin(II) bromide.
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Experimental Protocols for Waste Disposal
Tin(II) bromide is classified as a hazardous waste and its disposal is regulated.[5] The primary

method of disposal is through a certified hazardous waste management company. For

laboratory-scale waste, the following treatment protocols can be used to stabilize the tin before

collection.

Neutralization of Solid Tin(II) Bromide Waste
For small spills or residual solid Tin(II) bromide, a neutralization step should be performed.

Containment: In a designated chemical fume hood, carefully place the solid Tin(II) bromide
waste into a labeled chemical waste container.

Neutralization: Slowly add a weak base such as powdered sodium bicarbonate (NaHCO₃),

lime (CaO), or calcium carbonate (CaCO₃) to the solid waste. A general guideline is to add

the neutralizing agent in a 1:1 ratio by weight.[5]

Mixing: Gently mix the solids to ensure thorough contact. Be cautious as this may generate

some heat.

Collection: Once the mixture has cooled and there is no sign of reaction, sweep the

neutralized solid into a clearly labeled hazardous waste container.

Final Disposal: The container with the neutralized solid waste must be collected by a certified

hazardous waste disposal service.[5]

Precipitation of Aqueous Tin(II) Bromide Waste
Aqueous solutions containing Tin(II) bromide should be treated to precipitate the tin as

insoluble tin(II) hydroxide.

Preparation: In a suitable container within a chemical fume hood, dilute the aqueous Tin(II)
bromide waste with water.

Precipitation: Slowly add a dilute solution of sodium hydroxide (NaOH) while stirring. A white

precipitate of tin(II) hydroxide (Sn(OH)₂) will form.[5]
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pH Monitoring: Continuously monitor the pH of the solution. Continue adding the NaOH

solution until the pH is between 6 and 8.[5]

Settling: Allow the precipitate to settle for at least one hour.[5]

Separation: Carefully decant the supernatant (the clear liquid) and check its pH to ensure it

is within the neutral range (6-8) before disposing of it down the drain with copious amounts

of water, in accordance with local regulations.[5]

Collection of Precipitate: Transfer the remaining tin(II) hydroxide precipitate into a labeled

hazardous waste container.

Final Disposal: The container with the tin(II) hydroxide precipitate must be collected by a

certified hazardous waste disposal service.[5]

Quantitative Data
The following table provides key quantitative information relevant to the safe handling and

disposal of Tin(II) bromide.
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Parameter Value Unit Notes

OSHA PEL (as Tin) 2 mg/m³
Permissible Exposure

Limit[3]

ACGIH TLV (as Tin) 2 mg/m³
Threshold Limit

Value[3]

Melting Point 215 - 232 °C [1][3]

Boiling Point 620 - 639 °C [1][3]

Density 5.12 g/cm³ [1]

UN Number 3260 -

For transport of

corrosive solid, acidic,

inorganic, n.o.s.[5][9]

Hazard Class 8 -
Corrosive

substances[5][9]

Packing Group III -

Indicates a substance

with a minor degree of

danger[5][9]

By adhering to these safety protocols, researchers can mitigate the risks associated with Tin(II)
bromide and ensure a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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